Cas no 108698-02-8 ((All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester)

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Properties

Names and Identifiers

• 7,10,13,16,19-Docosapentaenoicacid, methyl ester, (7Z,10Z,13Z,16Z,19Z)-
• (All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester
• Methyl 7,10,13,16,19-docosapentaenoate (all-cis)
• methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
• Methyl 7,10,13,16,19-docosapentaenoate (all-cis)1000µg
• Methyl all-cis-7,10,13,16,19-docosapentaenoate
• Methyl cis-7,10,13,16,19-Docosapentaenoate
• METHYL DOCOSAPENTAENOATE
• METHYL ALL-CIS-7,10,13,16,19-DOCOSA-
• C22:5 (ALL CIS-7,10,13,16,19) METHYL ESTER
• Methyl?Docosapentaenoate?(4c,7c,10c,13c,16c)?
• METHY ALL-CIS-7,10,13,16,19-DOCOSAPENTAENOATE
• cis-7,10,13,16,19-docosapentaenoic methyl ester
• cis-7,10,13,16,19-docosapentaenoic acid methyl es
• Methyl?Docosapentaenoate?(?7c,?10c,?13c,?16c,?19c)?
• CIS-7,10,13,16,19-DOCOSAPENTAENOIC ACID METHYL ESTER
• +Expand

• MDL： MFCD00674894
• InChIKey： PTFHIRHGARALFY-JEBPEJKESA-N
• Inchi： InChI=1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
• SMILES： CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCCC(=O)OC

Computed Properties

• Exact Mass: 344.27168
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Heavy Atom Count: 25

Experimental Properties

• LogP: 6.86130
• PSA: 26.3
• Refractive Index: 1.4933 (589.3 nm 15 ºC)
• Boiling Point: 215 ºC (15 Torr)
• Flash Point: 101.5±21.2 ºC,
• Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Security Information

• WGK Germany：3
• Safety Term：Hazard Codes F,Xn,NRisk Statements 11-38-50/53-65-67Safety Statements 60-61-62RIDADR UN1206 3/PG 2WGK Germany 3F 8-10-23
• Safety Instruction： 60-61-62-16-24/25
• Risk Phrases：11-38-50/53-65-67
• Dangerous goods sign： F Xn N
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C
• Risk Phrases： 11-38-50/53-65-67
• FLUKA BRAND F CODES：8-10-23

(All-Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester Customs Data

• HS CODE：29161900